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Compound of Interest

Compound Name: 5-Hydroxy-2-hexanone

Cat. No.: B1204603 Get Quote

An In-depth Technical Guide to 5-Hydroxy-2-hexanone

This guide provides comprehensive technical information on 5-Hydroxy-2-hexanone, tailored

for researchers, scientists, and professionals in drug development. It covers its chemical

identifiers, physicochemical properties, detailed experimental protocols for its synthesis and

key reactions, and an overview of the metabolic pathway leading to the neurotoxicity of its

metabolite, 2,5-hexanedione.

Chemical Identifiers and Structure
5-Hydroxy-2-hexanone is a bifunctional organic molecule containing both a ketone and a

secondary alcohol functional group.[1] Its structure is characterized by a six-carbon chain with

a carbonyl group at the second position and a hydroxyl group at the fifth position.[2] This

arrangement results in a chiral center at the C5 position, leading to the existence of (R)- and

(S)-enantiomers.[2]
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Identifier Value

IUPAC Name 5-hydroxyhexan-2-one[3]

SMILES CC(CCC(=O)C)O[3]

InChI
InChI=1S/C6H12O2/c1-5(7)3-4-6(2)8/h5,7H,3-

4H2,1-2H3[3]

InChIKey ZSDLLTJVENEIDW-UHFFFAOYSA-N[3]

CAS Number 56745-61-0[3]

Molecular Formula C6H12O2[3]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 5-Hydroxy-2-
hexanone.
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Property Value

Molecular Weight 116.16 g/mol [3]

Density 0.948 g/cm³ (estimate)

Boiling Point 205.8 °C at 760 mmHg (estimate)

Melting Point -3.75 °C (estimate)

Flash Point 81.15 °C (estimate)

Vapor Pressure 0.058 mmHg at 25°C

Water Solubility Moderately soluble

LogP 0.736

Hydrogen Bond Donor Count 1[3]

Hydrogen Bond Acceptor Count 2[3]

Rotatable Bond Count 3[3]

Exact Mass 116.083729621[3]

Experimental Protocols
This section provides detailed methodologies for the synthesis and key reactions of 5-
Hydroxy-2-hexanone.

Biocatalytic Synthesis of (5S)-hydroxy-2-hexanone
This protocol describes the enantioselective synthesis of (5S)-hydroxy-2-hexanone from 2,5-

hexanedione using the whole-cell biocatalyst Saccharomyces cerevisiae. This method is noted

for its high enantioselectivity (>99%) and good yield (around 85%).[4]

Materials:

2,5-hexanedione

Saccharomyces cerevisiae (e.g., strain L13)
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Glucose (or other suitable carbon source)

Yeast growth medium (e.g., YPD broth)

Phosphate buffer (e.g., 0.1 M, pH 7.0)

Ethyl acetate

Anhydrous sodium sulfate

Silica gel for column chromatography

Equipment:

Shaking incubator

Bioreactor or fermentation vessel

Centrifuge

Separatory funnel

Rotary evaporator

Glass chromatography column

Procedure:

Cultivation of Saccharomyces cerevisiae: Inoculate a sterile yeast growth medium with S.

cerevisiae. Incubate at 30°C with shaking (e.g., 200 rpm) for 24-48 hours until a sufficient cell

density is reached.

Cell Harvesting and Preparation: Harvest the yeast cells by centrifugation (e.g., 5000 x g for

10 minutes). Wash the cell pellet with sterile phosphate buffer and resuspend in the same

buffer to a desired cell concentration.

Biocatalytic Reduction: In a bioreactor, combine the yeast cell suspension with a solution of

2,5-hexanedione. The final concentration of the substrate should be optimized to avoid
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toxicity to the cells. Add glucose as a cofactor regeneration source. Maintain the reaction at a

controlled temperature (e.g., 30°C) and pH with gentle agitation.

Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular

intervals and analyzing them by gas chromatography (GC) or high-performance liquid

chromatography (HPLC) to determine the conversion of the starting material and the

formation of the product.

Product Extraction: Once the reaction is complete, centrifuge the mixture to remove the

yeast cells. Extract the supernatant with ethyl acetate (3 x volume of the supernatant).

Purification: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and

concentrate the solvent using a rotary evaporator. Purify the crude product by silica gel

column chromatography using a suitable eluent system (e.g., a gradient of hexane and ethyl

acetate) to obtain pure (5S)-hydroxy-2-hexanone.

Oxidation of 5-Hydroxy-2-hexanone to 2,5-Hexanedione
This protocol outlines a general procedure for the oxidation of a secondary alcohol to a ketone,

which can be adapted for the conversion of 5-Hydroxy-2-hexanone to its neurotoxic

metabolite, 2,5-hexanedione.

Materials:

5-Hydroxy-2-hexanone

Chromium-based oxidizing agent (e.g., Pyridinium chlorochromate - PCC) or a milder

oxidant like Dess-Martin periodinane.

Anhydrous dichloromethane (DCM)

Silica gel

Anhydrous diethyl ether

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium thiosulfate solution
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Anhydrous magnesium sulfate

Equipment:

Round-bottom flask

Magnetic stirrer

Stir bar

Dropping funnel

Sintered glass funnel

Rotary evaporator

Procedure (using PCC):

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

suspend PCC in anhydrous DCM.

Addition of Alcohol: Dissolve 5-Hydroxy-2-hexanone in anhydrous DCM and add it

dropwise to the stirred suspension of PCC at room temperature.

Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Work-up: Upon completion, dilute the reaction mixture with anhydrous diethyl ether. Pass the

mixture through a pad of silica gel to filter out the chromium salts, washing the pad with

additional diethyl ether.

Purification: Concentrate the filtrate using a rotary evaporator. If necessary, further purify the

crude 2,5-hexanedione by flash column chromatography.

Reduction of 5-Hydroxy-2-hexanone to 2,5-Hexanediol
This protocol describes the reduction of the ketone functionality in 5-Hydroxy-2-hexanone to a

secondary alcohol, yielding 2,5-hexanediol, using a common reducing agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1204603?utm_src=pdf-body
https://www.benchchem.com/product/b1204603?utm_src=pdf-body
https://www.benchchem.com/product/b1204603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

5-Hydroxy-2-hexanone

Sodium borohydride (NaBH4)

Methanol or ethanol

1 M Hydrochloric acid (HCl)

Ethyl acetate

Saturated aqueous sodium chloride solution (brine)

Anhydrous sodium sulfate

Equipment:

Round-bottom flask

Magnetic stirrer

Stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: Dissolve 5-Hydroxy-2-hexanone in methanol or ethanol in a round-bottom flask

and cool the solution in an ice bath.

Addition of Reducing Agent: Slowly add sodium borohydride to the stirred solution in small

portions, maintaining the temperature below 10°C.
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Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at

room temperature for 1-2 hours. Monitor the reaction by TLC.

Quenching: Carefully quench the reaction by slowly adding 1 M HCl to neutralize the excess

sodium borohydride and adjust the pH to be slightly acidic.

Extraction: Remove the bulk of the solvent using a rotary evaporator. Extract the aqueous

residue with ethyl acetate (3 x volume).

Washing and Drying: Wash the combined organic extracts with brine, dry over anhydrous

sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2,5-hexanediol.

Purification: If necessary, purify the product by distillation or column chromatography.

Visualization of Pathways and Workflows
General Synthesis Workflow
The following diagram illustrates a general workflow for the chemical synthesis and purification

of a target compound like 5-Hydroxy-2-hexanone.
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Caption: A generalized workflow for chemical synthesis.
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Metabolic Pathway and Neurotoxicity of 2,5-
Hexanedione
5-Hydroxy-2-hexanone is a metabolite of n-hexane.[3] Its further oxidation to 2,5-hexanedione

is a critical step leading to neurotoxicity.[3] The diketone structure of 2,5-hexanedione allows it

to react with lysine residues in neurofilament proteins, causing protein cross-linking, axonal

swelling, and ultimately, peripheral neuropathy.[2][3]
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Caption: Metabolic activation and neurotoxicity of 2,5-hexanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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